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Compound of Interest

Compound Name: 2,3-Dichloro-4-nitropyridine

CAS No.: 1360438-45-4

Cat. No.: B3034080

Get Quote

Executive Summary
Target Molecule: 2,3-Dichloro-4-nitropyridine[1][2][3][4]

CAS Number: 1360438-45-4[1][2][3]

Molecular Formula: C

H

Cl

N

O

Key Application: Intermediate for functionalized pyridine derivatives in agrochemicals (e.g.,

chlorantraniliprole analogs) and kinase inhibitors.

Primary Challenge: The pyridine ring is electron-deficient, making direct electrophilic nitration

difficult. The 2,3-dichloro substitution pattern further deactivates the ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3034080#bc-rfq
https://www.benchchem.com/product/b3034080/docs?utm_src=pdf-body#technical-guide-synthesis-of-2-3-dichloro-4-nitropyridine
https://www.scribd.com/document/578126680/Che-Menu
https://www.scribd.com/document/578126680/Che-Menu
https://www.sigmaaldrich.com/SG/en/search/4-nitropyridine?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=4-nitropyridine&type=product_name
https://supplies-mortuary-racks.chemikart.com/products/building-blocks/functional-group/CS-0145982
https://www.scribd.com/document/578126680/Che-Menu
https://www.scribd.com/document/578126680/Che-Menu
https://www.sigmaaldrich.com/SG/en/search/4-nitropyridine?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=4-nitropyridine&type=product_name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: The N-Oxide Activation Route is the industry-standard approach. Oxidation of the

pyridine nitrogen creates a dipole that activates the C4 position for electrophilic attack,

followed by deoxygenation to restore the pyridine core.

Retrosynthetic Analysis & Pathway Logic
The synthesis is designed around the activation-functionalization-deactivation logic.

Starting Material:2,3-Dichloropyridine. It is commercially available and stable.

Activation (Step 1): Oxidation to 2,3-Dichloropyridine-N-oxide. The N-oxide group injects

electron density into the ring (specifically at C2 and C4) via resonance, overcoming the

withdrawing effect of the chlorine atoms.

Functionalization (Step 2): Nitration using mixed acid (HNO

/H

SO

).[5] The N-oxide directs the nitro group primarily to the C4 position (para-like selectivity),
which is electronically favored over the C6 position in halogenated systems.

Restoration (Step 3): Deoxygenation (Reduction) of the N-oxide using PCl

or mild catalytic hydrogenation (if selectivity allows) to yield the final 2,3-Dichloro-4-
nitropyridine.

Reaction Pathway Diagram

2,3-Dichloropyridine
(Precursor)

Step 1: N-Oxidation
(UHP or H2O2/TFAA)

2,3-Dichloropyridine-N-oxide
(Activated Intermediate)

Step 2: Nitration
(HNO3 / H2SO4)

2,3-Dichloro-4-nitropyridine-N-oxide
(Nitrated Intermediate)

Step 3: Deoxygenation
(PCl3 or PPh3)

2,3-Dichloro-4-nitropyridine
(Target)
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Caption: Three-step synthesis pathway utilizing N-oxide activation to install the nitro group at

the C4 position.
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Detailed Experimental Protocols
Step 1: N-Oxidation of 2,3-Dichloropyridine
Objective: Convert 2,3-dichloropyridine to 2,3-dichloropyridine-N-oxide. Mechanism:

Electrophilic oxidation of the nitrogen lone pair.

Reagents: Urea-Hydrogen Peroxide (UHP) complex and Trifluoroacetic Anhydride (TFAA)

OR m-CPBA.

Solvent: Dichloromethane (DCM) or Acetonitrile.

Protocol (UHP Method - Scalable):

Dissolve 2,3-dichloropyridine (1.0 eq) in DCM (0.2 M concentration).

Add Urea-Hydrogen Peroxide (UHP) (2.5 eq) to the stirred solution.

Cool the mixture to 0°C in an ice bath.

Dropwise add Trifluoroacetic Anhydride (TFAA) (2.0 eq). Caution: Exothermic reaction.

Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor by TLC

(Polar mobile phase required, e.g., EtOAc/MeOH).

Workup: Quench with water. Neutralize with saturated NaHCO

(pH 7-8). Extract with DCM (3x).

Purification: The N-oxide is more polar. Purify via silica gel chromatography (DCM/MeOH

gradient) if necessary, though crude purity is often sufficient for nitration.

Step 2: Electrophilic Nitration
Objective: Install the nitro group at the C4 position. Mechanism: Electrophilic Aromatic

Substitution (EAS) on the activated N-oxide ring.

Reagents: Fuming Nitric Acid (HNO
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, >90%), Concentrated Sulfuric Acid (H

SO

).[6]

Conditions: Harsh heating (90–100°C) is required due to the deactivating chlorine atoms.

Protocol:

Prepare a nitrating mixture: Slowly add Fuming HNO

(5.0 eq) to Conc. H

SO

(10 vol equivalents) at 0°C.

Add 2,3-dichloropyridine-N-oxide (1.0 eq) portion-wise to the acid mixture, keeping the

temperature <10°C.

Once addition is complete, slowly heat the reaction block to 100°C.

Stir for 4–6 hours. Note: Evolution of brown NO

fumes will occur.

Workup: Cool to room temperature. Pour the reaction mixture onto crushed ice (approx. 10x

weight of acid).[6]

Neutralize carefully with solid Na

CO

or 50% NaOH solution to pH 4–5. Caution: Significant heat generation.

Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na

SO

, and concentrate.
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Characterization: 2,3-Dichloro-4-nitropyridine-N-oxide usually precipitates as a yellow

solid. Recrystallize from Ethanol/Water if needed.

Step 3: Deoxygenation (Reduction of N-Oxide)
Objective: Remove the N-oxide oxygen without reducing the nitro group. Reagent

Choice:Phosphorus Trichloride (PCl

) is the standard reagent. It is highly chemoselective for N-deoxygenation over nitro reduction.

Protocol:

Dissolve 2,3-dichloro-4-nitropyridine-N-oxide (1.0 eq) in anhydrous Chloroform or DCM

(0.3 M).

Add PCl

(2.0 eq) dropwise at room temperature.

Heat the mixture to reflux (approx. 60°C for CHCl

) for 2–4 hours.

Workup: Cool to 0°C. Quench carefully by adding crushed ice/water. Caution: PCl

hydrolysis is violent.

Neutralize the aqueous layer with NaHCO

.

Extract with DCM. The organic layer contains the target 2,3-Dichloro-4-nitropyridine.[1][2]

Concentrate to yield the final product.

Data Summary & Process Parameters
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Parameter Step 1: Oxidation Step 2: Nitration
Step 3:
Deoxygenation

Reagents UHP / TFAA

Fuming HNO

/ H

SO

PCl

Temperature
0°C

RT
100°C 60°C (Reflux)

Typical Yield 85 - 95% 50 - 70% 80 - 90%

Key Byproduct
Unreacted start

material
6-nitro isomer (minor) Phosphoryl species

Purification Silica Column Recrystallization Extraction / Wash

Safety & Handling (Critical)
Nitration Risks: The nitration of pyridine-N-oxides involves heating unstable intermediates in

strong oxidizers. Runaway reactions are possible.[5] Ensure precise temperature control and

blast shielding during the heating phase.

PCl

Handling: Phosphorus trichloride reacts explosively with water, producing HCl gas and
phosphoric acid. All glassware must be dry. Quenching must be done slowly at 0°C.

Energetic Compounds: Polychlorinated nitro compounds can be shock-sensitive. Do not

subject the dry solid to excessive friction or impact.

Waste Disposal: Acidic waste from Step 2 contains heavy metal-free but highly corrosive

mixed acids. Neutralize completely before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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